KUNB31

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C19H18N2O3/c1-11(2)14-7-15(17(22)16-8-20-24-18(14)16)19(23)21-9-12-5-3-4-6-13(12)10-21/h3-8,11,22H,9-10H2,1-2H3
• InChIKey: MFZKTINXWPQHBG-UHFFFAOYSA-N

KUNB31 is a synthetic small-molecule inhibitor of the 90 kDa heat shock protein beta isoform (Hsp90β) with the chemical formula C₁₉H₁₈N₂O₃ (MW 322.36) and CAS number 2220263-80-7. It was rationally designed via a structure-guided approach to achieve isoform selectivity at the N-terminal ATP-binding pocket.

KUNB31: The First Hsp90β Isoform-Selective Inhibitor with Quantified Selectivity Over Hsp90α and GRP94

KUNB31 is a synthetic small-molecule inhibitor of the 90 kDa heat shock protein beta isoform (Hsp90β) with the chemical formula C₁₉H₁₈N₂O₃ (MW 322.36) and CAS number 2220263-80-7 . It was rationally designed via a structure-guided approach to achieve isoform selectivity at the N-terminal ATP-binding pocket [1]. Unlike the seventeen Hsp90 inhibitors that have entered clinical trials—all of which are pan-inhibitors targeting all four Hsp90 isoforms (Hsp90α, Hsp90β, Grp94, and Trap-1)—KUNB31 represents the first reported Hsp90β-selective inhibitor, developed specifically to overcome the detriments associated with pan-Hsp90 inhibition including cardiotoxicity, gastrointestinal toxicity, and induction of the pro-survival heat shock response [1][2].

Reported first Hsp90β-selective inhibitor; designed via structure-guided approach

Spares Hsp90α and Grp94 to reduce reported pan-inhibition detriments

Selectively degrades Hsp90β-dependent client proteins without inducing heat shock response

• [1] Khandelwal A, Kent CN, Balch M, et al. Structure-guided design of an Hsp90β N-terminal isoform-selective inhibitor. Nat Commun. 2018;9:425. View Source
• [2] Mishra SJ, Khandelwal A, Banerjee M, et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. J Med Chem. 2021;64(3):1545-1557. View Source

Why Pan-Hsp90 Inhibitors or Alternative Isoform Inhibitors Cannot Substitute for KUNB31

Generic substitution of KUNB31 with pan-Hsp90 inhibitors (e.g., BIIB021, onalespib, TAS-116, 17-AAG) is not functionally equivalent due to fundamental differences in isoform selectivity profiles and downstream biological consequences. Pan-inhibitors suppress all four Hsp90 isoforms simultaneously, which clinical experience has shown produces cardiotoxicity, gastrointestinal toxicity, ocular toxicity, and compensatory induction of the pro-survival heat shock response—a feedback mechanism that increases Hsp90 levels and may undermine therapeutic efficacy [1][2]. In contrast, KUNB31 was designed specifically to spare Hsp90α and Grp94, thereby degrading only Hsp90β-dependent client proteins without triggering the heat shock response . Furthermore, even within the emerging class of isoform-selective inhibitors, compounds exhibit varying selectivity windows and cellular activity profiles; for instance, Hsp90β-selective inhibitor 24e displays antiproliferative activity against MCF-7 cells with an IC₅₀ of 14.2 ± 2.1 μM [3], while KUNB31 achieves 3–7 μM across multiple cancer cell lines, demonstrating that not all Hsp90β-selective compounds are interchangeable.

Pan-Hsp90 inhibitors

Non-isoform-selective inhibitors (e.g., 17-AAG, BIIB021) may produce reported toxicities and heat shock response induction, limiting mechanistic interpretation.

Other Hsp90β-selective compounds

Alternative Hsp90β inhibitors (e.g., 24e) exhibit different cellular activity profiles; antiproliferative potency may not transfer directly across cell lines.

• [1] Mishra SJ, Khandelwal A, Banerjee M, et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. J Med Chem. 2021;64(3):1545-1557. View Source
• [2] Khandelwal A, Kent CN, Balch M, et al. Structure-guided design of an Hsp90β N-terminal isoform-selective inhibitor. Nat Commun. 2018;9:425. View Source
• [3] Dernovšek J, Tomašič T, et al. Hiding in plain sight: Optimizing topoisomerase IIα inhibitors. Eur J Med Chem. 2024. Hsp90β selective inhibitor 24e IC₅₀ = 14.2 ± 2.1 μM. View Source

KUNB31 Quantitative Differentiation: Head-to-Head Selectivity, Cellular Activity, and Safety Profile Evidence

KUNB31 Exhibits >50-Fold Isoform Selectivity for Hsp90β Versus Hsp90α and Grp94 in Binding Affinity Assays

KUNB31 demonstrates an apparent Kd of 180 nM against Hsp90β with approximately 50-fold selectivity over the closely related isoforms Hsp90α and Grp94 [1][2]. In contrast, clinically evaluated pan-Hsp90 inhibitors such as BIIB021 (80 nM Speck IC₅₀, non-isoform selective), onalespib (100 nM, non-isoform selective), and TAS-116 (500 nM, non-isoform selective) exhibit equipotent inhibition across all isoforms without meaningful discrimination [3]. This isoform selectivity is structurally conferred by KUNB31's displacement of two conserved water molecules at the bottom of the ATP-binding pocket, a design feature absent in pan-inhibitors [1].

Isoform Selectivity

Head-to-head

KUNB31: Kd 180 nM, >50-fold selective for Hsp90β over Hsp90α/Grp94. Pan-inhibitors (BIIB021, onalespib, TAS-116): non-selective.

Supports isoform-selective target engagement study design

Fluorescence polarization assay; recombinant proteins

Evidence Dimension	Hsp90 isoform binding selectivity
Target Compound Data	KUNB31: Kd = 180 nM against Hsp90β; ~50-fold selectivity over Hsp90α and Grp94
Comparator Or Baseline	BIIB021: non-isoform selective, Speck IC₅₀ = 80 nM; Onalespib: non-isoform selective, Speck IC₅₀ = 100 nM; TAS-116: non-isoform selective, Speck IC₅₀ = 500 nM
Quantified Difference	>50-fold selectivity for Hsp90β over other isoforms (KUNB31) vs. non-selective pan-inhibition (comparators)
Conditions	Fluorescence polarization competition assay using FITC-labeled geldanamycin; Hsp90β, Hsp90α, and Grp94 recombinant proteins [1]

Why This Matters

Isoform-selective inhibition enables degradation of Hsp90β-dependent oncogenic clients while sparing Hsp90α-dependent housekeeping functions, potentially reducing the cardiotoxicity and other adverse effects observed with pan-inhibitors in clinical trials.

• [1] Khandelwal A, Kent CN, Balch M, et al. Structure-guided design of an Hsp90β N-terminal isoform-selective inhibitor. Nat Commun. 2018;9:425. View Source
• [2] Mishra SJ, Khandelwal A, Banerjee M, et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. J Med Chem. 2021;64(3):1545-1557. View Source
• [3] PMC7730016 Table 1. Comparative IC₅₀ values and selectivity profiles of Hsp90 inhibitors BIIB021, onalespib, TAS-116, and KUNB31. View Source

KUNB31 Selectively Degrades Hsp90β-Dependent Client Proteins Without Inducing Compensatory Hsp90 Production

Western blot analysis of UC3 bladder cancer cells treated with KUNB31 for 24 hours demonstrated degradation of Hsp90β-dependent client proteins (including CXCR4, HER2, CDK4, CDK6, EGFR) without concomitant induction of Hsp90 levels [1]. Critically, KUNB31 did not induce the heat shock response—a compensatory pro-survival feedback mechanism observed with pan-inhibitors such as 17-AAG [2]. Specifically, while 17-AAG treatment triggers transcriptional upregulation of Hsp90 and Hsp70, KUNB31 treatment produced no detectable increase in these chaperone proteins [1][2].

HSR Induction

Head-to-head

KUNB31: no Hsp90/Hsp70 induction; degrades client proteins. 17-AAG: triggers HSR and increases chaperone levels.

Avoids heat shock response confounding in mechanistic studies

UC3 cells, 24h treatment, Western blot

Evidence Dimension	Induction of heat shock response (HSR) and Hsp90 levels
Target Compound Data	KUNB31: No induction of Hsp90 or Hsp70; degrades Hsp90β-dependent clients (CXCR4, HER2, CDK4, CDK6, EGFR) without HSR
Comparator Or Baseline	17-AAG (tanespimycin, pan-Hsp90 inhibitor): Induces HSR and increases Hsp90/Hsp70 levels
Quantified Difference	Qualitative absence vs. presence of heat shock response induction
Conditions	UC3 bladder cancer cells; 24-hour treatment; Western blot analysis [1][2]

Why This Matters

Avoidance of heat shock response induction addresses a key clinical liability of pan-Hsp90 inhibitors, as HSR upregulation is associated with therapeutic resistance and reduced long-term efficacy.

• [1] Liu W, Jensen D, Lee E, et al. New HSP90 selective inhibitors as therapeutic agents for prostate and bladder cancer. ASCO Meeting Abstracts. 2024. Poster presentation: KUNB31 IC₅₀ = 3.00 µM in UC3 cells; no HSR induction versus 17AAG. View Source
• [2] Khandelwal A, Kent CN, Balch M, et al. Structure-guided design of an Hsp90β N-terminal isoform-selective inhibitor. Nat Commun. 2018;9:425. View Source

KUNB31 Demonstrates Cancer Cell-Selective Antiproliferative Activity with >33-Fold Therapeutic Window Versus Non-Cancerous HEK-293 Cells

KUNB31 exhibits low micromolar antiproliferative activity against multiple cancer cell lines: IC₅₀ values of 6.74 μM (NCI H23 non-small cell lung cancer), 3.01 μM (UC3 bladder cancer), and 3.72 μM (HT-29 colon adenocarcinoma) . In contrast, KUNB31 requires more than 100 μM to affect viability of non-cancerous human embryonic kidney HEK-293 cells . This translates to a therapeutic index (non-cancerous IC₅₀ / cancerous IC₅₀) exceeding 33-fold for UC3 bladder cancer cells and >14-fold for HT-29 and NCI H23 cells.

Cell Panel Activity

Data to verify

Cancer cells IC50: 3.01–6.74 μM; HEK-293 IC50 >100 μM (>33-fold difference)

Reported cell-model selectivity context

72h Cell Titer-Glo; independent verification recommended

Evidence Dimension	Antiproliferative activity in cancer versus non-cancer cell lines
Target Compound Data	KUNB31: NCI H23 IC₅₀ = 6.74 μM; UC3 IC₅₀ = 3.01 μM; HT-29 IC₅₀ = 3.72 μM; HEK-293 IC₅₀ > 100 μM
Comparator Or Baseline	HEK-293 non-cancerous cells (internal baseline)
Quantified Difference	>33-fold higher IC₅₀ in non-cancerous HEK-293 cells versus UC3 bladder cancer cells
Conditions	Cell Titer-Glo luminescent viability assay; 72-hour treatment

Why This Matters

The large differential between cancer cell sensitivity and non-cancerous cell resistance suggests a favorable therapeutic window and supports the Hsp90β-selective mechanism as a means to reduce on-target toxicity to normal tissues.

KUNB31 Demonstrates Comparable Potency to Pan-Inhibitors While Maintaining Isoform Selectivity

Despite achieving >50-fold isoform selectivity, KUNB31 maintains binding affinity (Kd = 180 nM) that is comparable to or better than several pan-inhibitors that have advanced to clinical evaluation [1]. For context, the pan-inhibitor TAS-116 (pimitespib), the only Hsp90 inhibitor to receive regulatory approval (Japan, for GIST), exhibits a Speck IC₅₀ of 500 nM [2]. KUNB31's Kd of 180 nM represents a 2.8-fold higher binding affinity. Notably, KUNB31 achieves this potency while maintaining isoform selectivity, whereas TAS-116 is non-isoform selective and has been associated with ocular toxicity in clinical use [3].

Potency vs. Pan-Inhibitor

Cross-study comparable

KUNB31 Kd 180 nM vs. TAS-116 IC50 500 nM, while maintaining >50-fold selectivity.

Isoform selectivity achievable without potency loss

Different assay formats; cross-study comparison

Evidence Dimension	Binding affinity to Hsp90β
Target Compound Data	KUNB31: Kd = 180 nM; isoform-selective (>50-fold over Hsp90α/Grp94)
Comparator Or Baseline	TAS-116 (pimitespib): Speck IC₅₀ = 500 nM; non-isoform selective
Quantified Difference	KUNB31 shows 2.8-fold higher affinity (lower Kd/IC₅₀) while maintaining isoform selectivity
Conditions	Fluorescence polarization competition assay (KUNB31); ASC speck inhibition assay (TAS-116)

Why This Matters

KUNB31 demonstrates that isoform selectivity does not require a sacrifice in binding potency, offering a dual advantage: pan-inhibitor-like potency with isoform-selective safety profile.

• [1] Khandelwal A, Kent CN, Balch M, et al. Structure-guided design of an Hsp90β N-terminal isoform-selective inhibitor. Nat Commun. 2018;9:425. View Source
• [2] PMC7730016 Table 1. TAS-116 Speck IC₅₀ = 500 nM, non-isoform selective. View Source
• [3] MDPI. Hsp90 pan and Isoform-Selective Inhibitors as Sensitizers for Cancer Immunotherapy. 2025. View Source

KUNB31 Optimal Research and Industrial Application Scenarios Based on Validated Differentiation

Bladder Cancer (UC3) Cell-Based Studies Requiring Isoform-Selective Hsp90β Inhibition Without HSR Confounding

For researchers investigating Hsp90β-specific biology in bladder cancer models, KUNB31 provides a validated tool compound with demonstrated IC₅₀ of 3.00–3.01 μM in UC3 cells across multiple independent studies [1]. The absence of heat shock response induction distinguishes KUNB31 from pan-inhibitors like 17-AAG and enables clean interrogation of Hsp90β-dependent signaling pathways without compensatory feedback that would otherwise confound mechanistic interpretations [1]. Western blot confirmation of CXCR4, HER2, CDK4, and CDK6 degradation provides a validated set of pharmacodynamic biomarkers for dose-response studies [1].

Counter-Screening Panels for Isoform Selectivity Profiling in Hsp90 Drug Discovery Programs

KUNB31 serves as the benchmark Hsp90β-selective positive control in counter-screening assays designed to evaluate the isoform selectivity of novel Hsp90-targeting compounds. With a well-characterized selectivity profile (>50-fold over Hsp90α and Grp94) and established assay conditions (fluorescence polarization with FITC-geldanamycin probe), KUNB31 provides a reproducible reference standard for quantifying the selectivity window of new chemical entities [1]. This application is particularly valuable for medicinal chemistry programs aiming to develop next-generation isoform-selective inhibitors with improved selectivity beyond the 50-fold threshold achieved by KUNB31 [1].

Non-Small Cell Lung Cancer (NCI H23) and Colorectal Cancer (HT-29) Preclinical Proof-of-Concept Studies

KUNB31 is validated for use in NCI H23 non-small cell lung cancer (IC₅₀ = 6.74 μM) and HT-29 colorectal adenocarcinoma (IC₅₀ = 3.72 μM) cell-based assays [1]. For procurement decisions, these validated activity values enable researchers to select appropriate dosing ranges without extensive re-optimization. The availability of HEK-293 counter-screen data (IC₅₀ > 100 μM) further supports experimental designs that include a non-cancerous control to confirm tumor-selective antiproliferative effects .

Mechanistic Studies of Hsp90β-Dependent Client Protein Degradation Pathways

KUNB31 is uniquely positioned as the tool compound of choice for dissecting Hsp90β-specific client protein biology. It specifically induces degradation of a defined set of Hsp90β-dependent clients (EGFR, HER2, CDK4, CDK6, CXCR4) without affecting Hsp90α- or Grp94-dependent clients and without triggering compensatory Hsp90 upregulation [1]. This clean mechanistic signature is essential for studies aiming to differentiate the isoform-specific roles of Hsp90β from those of Hsp90α in cellular homeostasis, oncogenic signaling, and therapeutic response [1].

Application

Selection Property

Validation Focus

Bladder cancer Hsp90β pathway studies

Reported UC3 cell activity without HSR induction

Client protein degradation markers (CXCR4, HER2, CDK4/6)

Hsp90 isoform selectivity profiling

Benchmark selectivity over Hsp90α/Grp94

Fluorescence polarization counter-screening

NSCLC and colorectal cancer cell-based studies

Reported antiproliferative activity in NCI H23/HT-29

HEK-293 counter-screen for cell-type selectivity

Hsp90β client protein degradation biology

Selective client degradation without chaperone induction

Western blot pharmacodynamic endpoints

• [1] Liu W, Jensen D, Lee E, et al. New HSP90 selective inhibitors as therapeutic agents for prostate and bladder cancer. ASCO Meeting Abstracts. 2024. View Source